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Compound Focus: Quinoxidine

CAS No.: 10103-89-6

Cat. No.: S589450

Quinoxidine is a chemical compound belonging to the class of quinoxaline 1,4-dioxides [1]. Its core

structure consists of a quinoxaline ring system with two N-oxide groups and acetoxymethyl substituents.

The table below summarizes its basic chemical and pharmacological characteristics:

Property Description

Systematic Name 2,3-bis(acetoxymethyl)quinoxaline 1,4-dioxide [1]

Chemical Formula C14H14N506 [2]

Drug Class Heterocyclic N-oxide; antibacterial agent [1]

Primary Mechanism Serves as a prodrug; metabolized in the body to its active form, Dioxidine [3]

Key Biological Activity Broad-spectrum antibacterial activity [1]

Key Experimental Data and Findings

The following table consolidates quantitative and experimental data available from research studies.
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Aspect Experimental Findings Methodology / Context

In Vivo Quinoxidine itself not found in urine; Method: Spectrochromatography. Dosing:
Metabolism Dioxidine is detected instead. Enteral or subcutaneous. Measurement:
(Mice) Dynamics of Dioxidine excretion Urinary excretion over 7-24 hours post-

Quantitative
Analysis

Genetic
Safety

consistent with direct Dioxidine
administration [3].

A method for quantitative
determination of Quinoxidine was
established via non-aqueous medium
titration [4].

The compound's genetic activity was
evaluated by studying its potential to
induce chromosome aberrations [5].

administration [3].

Method: Titration in non-aqueous medium.
Details are behind a paywall [4].

Method: Analysis of chromosome
aberrations in a cell culture system. Specific
results are behind a paywall [5].

Research Context and Modern Relevance

Quinoxaline 1,4-dioxides, the chemical family including Quinoxidine, remain a significant focus of research

due to their diverse biological properties [1].

e Historical and Clinical Use: Quinoxidine and its active metabolite, Dioxidine (2,3-
bis(hydroxymethyl)quinoxaline 1,4-dioxide), have been used in clinical practice since the 1970s as
broad-spectrum antibacterial agents [1].

e Contemporary Research Directions: Current scientific interest extends beyond their traditional
antibacterial use. Researchers are now exploring quinoxaline 1,4-dioxides for development of new
drugs targeting tuberculosis, parasitic infections (like malaria and trypanosomiasis), and
cancer, particularly for targeting hypoxic tumor cells [1].

¢ Research Challenges: Despite their promising activity, this class of compounds faces challenges
including potential mutagenicity, photoallergic reactions, and development of bacterial
resistance [1].

Suggested Research Workflow
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For a modern research program on Quinoxidine, the following workflow outlines key investigative areas

based on available data.

Start: Quinoxidine
Research Program

Informs Informs

Click to download full resolution via product page

Limitations and Research Gaps

A truly comprehensive and current technical guide on Quinoxidine is difficult to assemble because the most
relevant pre-clinical and clinical research identified in the search results is primarily from the 1970s and
1980s [3] [6] [4]. Full details of many experimental protocols and results are locked behind paywalls in older
journal articles [4] [5]. Furthermore, much of the available foundational literature is in Russian [3], which

may present an access barrier.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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